Cas no 62470-46-6 (4-Ethenylphenyl beta-D-glucopyranoside)

4-Ethenylphenyl beta-D-glucopyranoside Properties

Names and Identifiers

• (2S,3R,4S,5R,6R)-2-(4-ethenylphenoxy)-6-(hydroxymethyl)oxane-3,4,5-triol
• p-Vinylphenyl O-beta-D-glucopyranoside
• 4-Vinylphenyl β-D-glucopyranoside
• P-VINYLPHENYL O-BETA-DGLUCOPYRANOSIDE
• 2,4-dihydroxy-benzaldehyde
• 4-Formylresorcinol
• 4-Hydroxysalicylaldehyde
• 4-Vinylphenyl Beta-D-glucopyranoside
• Benzaldehyde,2,4-dihydroxy
• ethyl 7-hydroxycoumarin-3-carboxylate
• p-hydroxysalicylic aldehyde
• resorcialdehyde
• p-Vinylphenyl O-β-D-glucopyranoside
• [ "p-Vinylphenyl O-β-D-glucopyranoside" ]
• 62470-46-6
• DTXSID00978053
• (2S,3R,4S,5S,6R)-2-(4-ethenylphenoxy)-6-(hydroxymethyl)oxane-3,4,5-triol
• beta-D-Glucopyranoside, 4-ethenylphenyl
• (2R,3S,4S,5R,6S)-2-(Hydroxymethyl)-6-(4-vinylphenoxy)tetrahydro-2H-pyran-3,4,5-triol
• AKOS030531254
• FS-8897
• 1-O-(4-vinylphenyl)-beta-d-glucopyranose
• 4-Ethenylphenyl hexopyranoside
• O2E8QHE5TV
• .BETA.-D-GLUCOPYRANOSIDE, 4-ETHENYLPHENYL
• Q27285234
• SCHEMBL22999274
• 4-ETHENYLPHENYL .BETA.-D-GLUCOPYRANOSIDE
• UNII-O2E8QHE5TV
• 4-Ethenylphenyl beta-D-glucopyranoside
• Glucopyranoside, p-vinylphenyl
• p-Vinylphenyl O-β-D-glucopyraside
• +Expand

• InChIKey： UBOROQNWLSDLJF-RKQHYHRCSA-N
• Inchi： InChI=1S/C14H18O6/c1-2-8-3-5-9(6-4-8)19-14-13(18)12(17)11(16)10(7-15)20-14/h2-6,10-18H,1,7H2/t10-,11-,12+,13-,14-/m1/s1
• SMILES： C=CC1=CC=C(C=C1)OC2C(C(C(C(O2)CO)O)O)O

Computed Properties

• Exact Mass: 282.11000
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 4
• Monoisotopic Mass: 282.11033829g/mol
• Heavy Atom Count: 20
• Complexity: 315
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 99.4Ų

Experimental Properties

• LogP: -0.49170
• PSA: 99.38000
• Boiling Point: 527.0±50.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.5 mmHg at 25°C
• Flash Point: 272.5±30.1 °C
• Color/Form: Powder
• Density: 1.4±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether